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Application of Velp AREC Heating Magnetic
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Abstract
The synthesis of nanoparticles is a cornerstone of modern materials science and

nanomedicine, demanding precise control over experimental parameters to achieve desired

particle size, morphology, and stability. The VELP AREC heating magnetic stirrer, with its

CerAlTop™ ceramic plate, powerful brushless motor, and precise digital control, is an

exemplary tool for this purpose. This document provides detailed application notes and

protocols for the synthesis of three common nanoparticle types: Gold (AuNPs), Silver (AgNPs),

and Superparamagnetic Iron Oxide (SPIONs), leveraging the capabilities of the VELP AREC.

These protocols are intended for researchers, scientists, and drug development professionals

seeking reproducible and reliable synthesis methods.

Introduction to the VELP AREC for Nanoparticle
Synthesis
The VELP AREC series of heating magnetic stirrers offers a suite of features that are highly

advantageous for the controlled synthesis of nanoparticles. The precise and uniform heating of

the ceramic top plate, which can reach temperatures up to 550°C, is critical for methods

requiring thermal decomposition or consistent reaction kinetics.[1][2] The powerful magnetic
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coupling and wide range of stirring speeds (up to 1700 rpm) ensure a homogenous reaction

mixture, which is crucial for uniform nucleation and growth of nanoparticles.[3][4]

Key features include:

Precise Temperature Control: Digital display and regulation ensure that the set temperature

is accurately maintained, a critical factor for controlling particle size.[5]

Uniform Heating: The CerAlTop™ plate provides excellent heat transfer and temperature

homogeneity across the entire surface.[4]

Powerful & Consistent Stirring: The brushless motor and SpeedServo™ technology maintain

constant speed even as the viscosity of the reaction mixture changes, preventing

aggregation and ensuring uniform particle formation.[3][6]

Chemical Resistance: The ceramic top plate is impervious to most acids, bases, and

solvents, ensuring durability and preventing contamination.[1][7]

Safety Features: A "Hot Surface Safety" message is displayed when the plate temperature

exceeds 50°C, enhancing laboratory safety.[6]

These features collectively provide the reproducibility and precision required for advanced

nanomaterial synthesis.

Application I: Synthesis of Gold Nanoparticles
(AuNPs) via Turkevich Method
The Turkevich method is a classic, simple, and effective technique for synthesizing spherical

gold nanoparticles, typically in the 10-20 nm range. The method relies on the reduction of

chloroauric acid by sodium citrate in a boiling aqueous solution. The VELP AREC is ideal for

this process, providing the stable boiling temperature and vigorous stirring required for

producing monodisperse nanoparticles.[8][9]

Experimental Workflow: Gold Nanoparticle Synthesis
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Preparation Synthesis on Velp AREC Finalization

1. Prepare 1.0 mM
HAuCl4 Solution

3. Add HAuCl4 to Beaker
with Stir Bar

2. Prepare 1%
Trisodium Citrate Solution

5. Quickly Add
Citrate Solution

4. Set AREC to Boiling Temp.
(>100°C) & Rapid Stirring

6. Observe Color Change
(Pale Yellow -> Deep Red)

7. Remove from Heat
After 10-15 min 8. Cool to Room Temp. 9. Characterize (UV-Vis, TEM)

Preparation Synthesis on Velp AREC Finalization

1. Prepare AgNO3
Solution

3. Add AgNO3 to Beaker
with Stir Bar

2. Prepare Reducing/
Capping Agent Solution
(e.g., NaBH4, Citrate)

5. Add Reducing Agent
Dropwise

4. Set AREC to Desired Temp.
& Stirring Speed

6. Observe Color Change
(Colorless -> Yellow/Brown)

7. Continue Stirring
for 30-60 min

8. Cool & Centrifuge
to Purify 9. Characterize (UV-Vis, TEM)

Preparation Synthesis on Velp AREC Finalization

1. Prepare Iron Salt Solution
(FeCl2 & FeCl3 in 1:2 ratio)

3. Add Iron Salts to Reactor
with Stir Bar

2. Prepare Base Solution
(e.g., NH4OH or NaOH)

5. Rapidly Add Base
to the Heated Solution

4. Set AREC to 80°C
& Vigorous Stirring (600+ rpm)

6. Instant Black Precipitate
(Fe3O4) Forms

7. Age Precipitate
(Stir for 60 min)

8. Isolate with Magnet
& Wash with DI Water 9. Characterize (XRD, TEM, VSM)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Velp AREC heating magnetic stirrer for
nanoparticle synthesis.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166048#application-of-velp-arec-heating-magnetic-
stirrer-for-nanoparticle-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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